Cas no 2228490-51-3 (O-({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methyl)hydroxylamine)

• Product Name: O-({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methyl)hydroxylamine
• CAS No: 2228490-51-3
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5791464
• PubChem ID: 165857125
• Update Time: 2025-06-14

O-({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2228490-51-3
• O-({1-[2-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropyl}methyl)hydroxylamine
• EN300-1732766
• O-({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methyl)hydroxylamine

• Inchi： 1S/C13H19N3O/c14-17-10-13(5-6-13)11-4-3-7-15-12(11)16-8-1-2-9-16/h3-4,7H,1-2,5-6,8-10,14H2
• InChI Key： JXMFGGXRLQSFFC-UHFFFAOYSA-N
• SMILES： O(CC1(C2=CC=CN=C2N2CCCC2)CC1)N

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.4Ų

Additional information on O-({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methyl)hydroxylamine

Comprehensive Analysis of O-({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methyl)hydroxylamine (CAS No. 2228490-51-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, O-({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methyl)hydroxylamine (CAS No. 2228490-51-3) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and pyridin-3-yl structural motifs, is being explored for its potential applications in targeted therapies. Researchers are particularly intrigued by its hydroxylamine functional group, which may contribute to its reactivity and binding affinity in biological systems.

The compound's pyrrolidin-1-yl moiety is a common feature in many bioactive molecules, often associated with improved pharmacokinetic properties. Recent studies have highlighted its potential role in modulating enzyme activity or receptor interactions, making it a candidate for further investigation in neurodegenerative diseases and inflammatory disorders. These areas align with current trends in pharmaceutical research, where there is growing demand for novel small molecules with precise mechanisms of action.

From a synthetic chemistry perspective, the incorporation of a cyclopropyl ring into the structure of O-({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methyl)hydroxylamine presents interesting challenges and opportunities. Cyclopropane derivatives are known to confer conformational rigidity and metabolic stability to drug candidates, which may explain the increasing attention this compound is receiving from medicinal chemists. The pyridin-3-yl component further enhances its potential as a versatile building block in drug design.

In the context of current pharmaceutical trends, this compound aligns well with the search for small molecule modulators of protein-protein interactions. The pharmaceutical industry is actively pursuing such compounds as alternatives to traditional biologics, and O-({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methyl)hydroxylamine may represent a promising scaffold in this regard. Its molecular architecture suggests potential for selective binding to challenging targets that have historically been difficult to address with conventional drug design approaches.

The analytical characterization of CAS No. 2228490-51-3 presents several interesting aspects for discussion. Modern techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy are essential for confirming its structure and purity. These analytical methods are particularly relevant given the compound's complex stereochemistry and the presence of multiple heteroatoms. The pharmaceutical industry's increasing emphasis on quality by design principles makes thorough characterization of such compounds a critical step in early-stage development.

From a drug metabolism perspective, the presence of both hydroxylamine and pyrrolidine functionalities in O-({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methyl)hydroxylamine suggests interesting metabolic pathways that warrant investigation. Understanding these pathways is crucial for predicting potential drug-drug interactions and optimizing the compound's pharmacokinetic profile. This aspect is particularly important given current regulatory requirements for comprehensive ADME (absorption, distribution, metabolism, and excretion) profiling of new chemical entities.

The potential applications of this compound extend beyond traditional small-molecule therapeutics. Its structural features make it an interesting candidate for development as a chemical probe in biological research or as a component in targeted drug delivery systems. These applications are particularly relevant in the context of personalized medicine, where there is growing interest in compounds that can selectively modulate specific biological pathways with minimal off-target effects.

In conclusion, O-({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methyl)hydroxylamine (CAS No. 2228490-51-3) represents a fascinating example of modern medicinal chemistry with potential applications across multiple therapeutic areas. Its unique combination of structural features positions it as a valuable compound for further research and development in the pharmaceutical sciences. As the field continues to evolve, compounds with such distinctive architectures will likely play an increasingly important role in addressing unmet medical needs.